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Compound of Interest

Compound Name: EPZ-719

Cat. No.: B10831913 Get Quote

Essential Safety and Handling Guide for EPZ-719
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

and disposal of EPZ-719, a potent and selective SETD2 inhibitor. Following these procedures

is critical to ensure personal safety and maintain experimental integrity.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling EPZ-719, a comprehensive approach to personal protection is mandatory. The

following table summarizes the required PPE and safety measures.
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Category Requirement Specification

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

use. Change gloves frequently

and immediately if

contaminated.

Body Protection Laboratory coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any dust or

aerosols.

General Hygiene

Avoid contact with skin, eyes,

and clothing. Do not eat, drink,

or smoke in the laboratory.

Wash hands thoroughly after

handling.

Operational Plan: From Receipt to Disposal
A structured workflow is essential for the safe handling of potent compounds like EPZ-719. The

following diagram illustrates the key steps from receiving the compound to its final disposal.

Caption: Experimental Workflow for Handling EPZ-719.

Experimental Protocols
Storage of EPZ-719
Proper storage is crucial to maintain the stability and activity of EPZ-719.[1]
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Form Storage Temperature Duration

Solid Powder -20°C Up to 2 years

4°C Up to 1 year

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Preparation of Stock Solutions
EPZ-719 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions.[2]

Ensure proper ventilation: Perform all work in a certified chemical fume hood.

Equilibrate the compound: Allow the vial of EPZ-719 to warm to room temperature before

opening to prevent condensation.

Weigh the required amount: Carefully weigh the desired amount of EPZ-719 powder using a

calibrated analytical balance.

Dissolve in DMSO: Add the appropriate volume of DMSO to the powder to achieve the

desired concentration. For example, to prepare a 10 mM stock solution, dissolve 4.51 mg of

EPZ-719 in 1 mL of DMSO.

Ensure complete dissolution: Vortex or sonicate the solution until all the solid has dissolved.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles and store at -20°C or -80°C.

Disposal Plan
All waste materials contaminated with EPZ-719 must be handled as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste
(e.g., contaminated gloves, weigh boats, pipette

tips)

Liquid Waste
(e.g., unused stock solutions, experimental

media)

Sharps (e.g., contaminated needles, scalpels)

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Signaling Pathway of SETD2 Inhibition by EPZ-719
EPZ-719 is a selective inhibitor of the enzyme SETD2 (SET domain containing 2), a histone

methyltransferase. SETD2's primary function is the trimethylation of histone H3 at lysine 36

(H3K36me3). This epigenetic mark is crucial for regulating various cellular processes. By

inhibiting SETD2, EPZ-719 disrupts these downstream pathways.
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Caption: Mechanism of Action of EPZ-719.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling EPZ-719].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831913#personal-protective-equipment-for-
handling-epz-719]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10831913#personal-protective-equipment-for-handling-epz-719
https://www.benchchem.com/product/b10831913#personal-protective-equipment-for-handling-epz-719
https://www.benchchem.com/product/b10831913#personal-protective-equipment-for-handling-epz-719
https://www.benchchem.com/product/b10831913#personal-protective-equipment-for-handling-epz-719
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

